3-chloro-1H-pyrazolo[3,4-d]pyriMidin-4-aMine

• IUPAC Name: 3-chloro-2H-pyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C5H4ClN5/c6-3-2-4(7)8-1-9-5(2)11-10-3/h1H,(H3,7,8,9,10,11)
• InChI Key: QKMIPLXCSQKVBB-UHFFFAOYSA-N
• Canonical SMILES: C1=NC2=NNC(=C2C(=N1)N)Cl
• Molecular Formula: C5H4ClN5
• DSSTOX Substance ID: DTXSID001259688
• Molecular Weight: 169.57 g/mol
• CAS RN: 637338-78-4

Description

The compound “3-chloro-1H-pyrazolo[3,4-d]pyriMidin-4-aMine” belongs to the class of organic compounds known as pyrazolo [3,4-d]pyrimidines. These are aromatic heterocyclic compounds containing a pyrazolo [3,4-d]pyrimidine ring system.

Synthesis Analysis

Based on scaffold hopping and computer-aided drug design, a series of pyrazolo [3,4-b]pyridine derivatives were synthesized. The synthesis process involves the creation of a new set of small molecules featuring the privileged pyrazolo [3,4-d]pyrimidine.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a pyrazole ring fused to a pyrimidine ring. The molecular formula is C5H5N5.

Chemical Reactions Analysis

The compound has been used in the synthesis of novel CDK2 inhibitors. It has shown significant inhibitory activity with IC50 values of 0.057 ± 0.003, 0.081 ± 0.004 and 0.119 ± 0.007 μM, respectively.

Physical And Chemical Properties Analysis

The molecular weight of “this compound” is 135.1267.

Scientific Research Applications

Synthesis and Medicinal Aspects

Pyrazolopyrimidines, including structures similar to "3-chloro-1H-pyrazolo[3,4-d]pyrimidin-4-amine," are privileged scaffolds in drug discovery due to their broad spectrum of medicinal properties. These compounds have been applied as building blocks for developing drug-like candidates, showcasing anticancer, CNS agents, anti-infectious, anti-inflammatory, and radiodiagnostic properties. The synthetic strategies employed for pyrazolopyrimidine derivatives and their significant biological activities alongside SAR studies have been a major focus. This indicates a continued interest in exploiting these structures for potential drug candidates (Cherukupalli et al., 2017).

Regio-Orientation in Structure Assignment

Understanding the regio-orientation and regioselectivity of reactions leading to pyrazolopyrimidines is crucial. The analysis of reactions between 3(5)-aminopyrazoles and 1,3-bielectrophilic reagents has highlighted the significance of regio-orientation, addressing literature controversies associated with the substituents' positions on the pyrimidine ring. This review underscores the need for clarity in structural assignments of pyrazolopyrimidines (Mohamed & Mahmoud, 2019).

Kinase Inhibitors and Heterocyclic Compounds

The application of pyrazolopyrimidine scaffolds extends to kinase inhibition, where they have been recognized for their versatility due to multiple binding modes with kinases. This adaptability has led to a broad range of kinase targets being covered in patents, further emphasizing the importance of these compounds in therapeutic applications. Such diversity in application demonstrates the potential of pyrazolopyrimidines in drug development, offering insights into novel therapeutic pathways (Wenglowsky, 2013).

Antimicrobial Drug Discovery

Pyrazolopyrimidines have also been highlighted for their antimicrobial potency. Synthetic approaches towards these compounds have been extensively researched, with modifications aimed at enhancing antimicrobial activities. This includes strategies such as ring variation, fusion, and substitution, which have proven effective in achieving potent antimicrobial motifs (Trivedi, Joshi, & Patel, 2022).

Mechanism of Action

Target of Action

The primary target of 3-chloro-1H-pyrazolo[3,4-d]pyrimidin-4-amine is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a protein kinase that plays a crucial role in the regulation of the cell cycle, particularly the transition from the G1 phase to the S phase . Inhibition of CDK2 is an appealing target for cancer treatment as it selectively targets tumor cells .

Mode of Action

This compound interacts with CDK2, inhibiting its activity . This inhibition results in a significant alteration in cell cycle progression, leading to the induction of apoptosis within cancer cells .

Biochemical Pathways

The compound’s interaction with CDK2 affects the cell cycle progression pathway . By inhibiting CDK2, the compound disrupts the normal progression of the cell cycle, preventing the transition from the G1 phase to the S phase . This disruption can lead to cell cycle arrest and the induction of apoptosis, particularly in cancer cells .

Pharmacokinetics

These properties can help predict the structure requirement for the observed antitumor activity .

Result of Action

The result of the action of this compound is the significant inhibition of the growth of examined cell lines . Most of the compounds showed superior cytotoxic activities against MCF-7 and HCT-116, and moderate activity against HepG-2 . This leads to a significant alteration in cell cycle progression and the induction of apoptosis within these cells .